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Compound of Interest

Compound Name: 2-Nitrobenzonitrile

cat. No.: B147312

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of 2-Nitrobenzonitrile, designed for laboratory professionals in research,
development, and manufacturing. Adherence to these protocols is essential for ensuring
personnel safety, regulatory compliance, and environmental protection.

Disclaimer: This document provides general guidance. Always consult your institution's
Environmental Health and Safety (EHS) department and the manufacturer-specific Safety Data
Sheet (SDS) before handling or disposing of any chemical. All procedures must comply with
local, state, and federal regulations.

Immediate Safety and Hazard Profile

2-Nitrobenzonitrile is classified as a hazardous substance. It is harmful if swallowed or
inhaled and may cause skin, eye, and respiratory irritation.[1][2] It is a combustible solid.[1] In
the event of a fire, hazardous combustion products such as carbon monoxide, carbon dioxide,
and nitrogen oxides may be liberated.[2]

First Aid Measures:

 Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2][3] Remove contaminated clothing.[3]
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o Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[3]
Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately.[2][3]

Personal Protective Equipment (PPE)

To ensure safety when handling 2-Nitrobenzonitrile, the following personal protective
equipment is mandatory:

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to OSHA's
29 CFR 1910.133 or European Standard EN166.[4]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.
Wear a lab coat or other protective clothing to prevent skin contact.[2]

o Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-
approved N95 dust mask or a full-facepiece airline respirator in positive pressure mode for
higher exposures.[1][4] All handling of the solid material should be done in a well-ventilated
area, preferably a chemical fume hood.[2]

Spill Response Protocol

In the event of a spill, follow these procedures immediately:
o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
one.

o Control Ignition Sources: Remove all sources of heat and ignition from the area.[4]

o Containment: Wearing appropriate PPE, prevent the spill from spreading and from entering
drains or waterways.

e Clean-up: Carefully sweep up the solid material, avoiding dust formation.[2][4] Use spark-
proof tools. Place the spilled material into a suitable, labeled, and closed container for
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hazardous waste disposal.[2][4]

o Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the container with the spilled material and any contaminated cleaning
supplies as hazardous waste.[5]

Step-by-Step Disposal Protocol

The disposal of 2-Nitrobenzonitrile is regulated under the Resource Conservation and
Recovery Act (RCRA) as hazardous waste.[6][7] Disposal into sewer systems or by
evaporation is strictly prohibited.[8][9]

o Waste Characterization: 2-Nitrobenzonitrile waste, including empty containers with residue
and contaminated materials, must be managed as hazardous waste.[7]

» Container Selection: Collect waste in a container that is chemically compatible with nitriles
and can be securely sealed.[6][8] The container must be in good condition, free from
damage or leaks.[6]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "2-Nitrobenzonitrile,” and a list of any other constituents.[6][8] The
label should also include the accumulation start date and the name of the principal
investigator or department.[6]

e Segregation and Storage: Store the sealed waste container in a designated Satellite
Accumulation Area (SAA), which must be at or near the point of generation and under the
control of laboratory personnel.[8] The SAA must be inspected weekly for leaks.[8] Do not
store with incompatible materials such as strong oxidizing agents or strong acids.[2]

» Arrange for Collection: Once the container is full or has been in the SAA for the maximum
allowed time (typically six to twelve months depending on regulations), contact your
institution's EHS department or a licensed professional waste disposal service to arrange for
collection.[6][9][10] Do not transport hazardous waste yourself.[9]

« Final Disposal Method: The designated waste disposal service will transport the material for
final disposal, which is typically accomplished through high-temperature incineration in a
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chemical incinerator equipped with an afterburner and scrubber.[11][12]

Quantitative Data Summary

Property Value Reference
Chemical Formula 02NCeH4CN [1]
CAS Number 612-24-8 [1]
Molecular Weight 148.12 g/mol [1]

Light yellow crystalline
Appearance ] [3]
powder/solid

Melting Point 110 - 112 °C (230 - 233.6 °F) [3]
Boiling Point 165 °C (329 °F) @ 16 mmHg [3]
UN Number UN3439 [3]
Hazard Class 6.1 (Toxic Solids) [3]
Packing Group I [3]

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-Nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Protocol for 2-Nitrobenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147312#2-nitrobenzonitrile-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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